Cas no 129421-39-2 (2,3-dihydro-[1,4]dioxino[2,3-b]pyridin-6-amine)

2,3-Dihydro-[1,4]dioxino[2,3-b]pyridin-6-amine is a heterocyclic compound featuring a fused dioxinopyridine scaffold with an amine functional group at the 6-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The amine group enhances reactivity for further derivatization, enabling the formation of amides, imines, or other nitrogen-containing functionalities. Its rigid bicyclic framework contributes to stability while offering potential for selective interactions in biological systems. The compound is particularly useful in medicinal chemistry for designing kinase inhibitors or CNS-active molecules due to its balanced lipophilicity and hydrogen-bonding capability. Proper handling under inert conditions is recommended due to the amine's sensitivity to oxidation.

2,3-dihydro-[1,4]dioxino[2,3-b]pyridin-6-amine structure

129421-39-2 structure

Product Name:2,3-dihydro-[1,4]dioxino[2,3-b]pyridin-6-amine

CAS No:129421-39-2

MF:C₇H₈N₂O₂

MW:152.150621414185

MDL:MFCD20714131

CID:2151012

Update Time:2025-06-08

2,3-dihydro-[1,4]dioxino[2,3-b]pyridin-6-amine Chemical and Physical Properties

Names and Identifiers

- 2,3-dihydro-1,4-dioxino[2,3-b]pyridin-6-amine
- 2H,3H-[1,4]dioxino[2,3-b]pyridin-6-amine
- BNVIQBMDOURVEK-UHFFFAOYSA-N
- SY253549
- 6-Amino-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine
- 2,3-dihydro-[1,4]dioxino[2,3-b]pyridin-6-amine
- MDL： MFCD20714131
- Inchi： 1S/C7H8N2O2/c8-6-2-1-5-7(9-6)11-4-3-10-5/h1-2H,3-4H2,(H2,8,9)
- InChI Key： BNVIQBMDOURVEK-UHFFFAOYSA-N
- SMILES： O1C2C=CC(N)=NC=2OCC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 142
Topological Polar Surface Area: 57.4

2,3-dihydro-[1,4]dioxino[2,3-b]pyridin-6-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D779648-1g	6-Amino-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine	129421-39-2	95%	1g	$570	2024-07-20
Enamine	EN300-246454-0.05g	2H,3H-[1,4]dioxino[2,3-b]pyridin-6-amine	129421-39-2	95%	0.05g	$142.0	2024-06-19
Enamine	EN300-246454-0.1g	2H,3H-[1,4]dioxino[2,3-b]pyridin-6-amine	129421-39-2	95%	0.1g	$212.0	2024-06-19
Enamine	EN300-246454-0.25g	2H,3H-[1,4]dioxino[2,3-b]pyridin-6-amine	129421-39-2	95%	0.25g	$302.0	2024-06-19
Enamine	EN300-246454-0.5g	2H,3H-[1,4]dioxino[2,3-b]pyridin-6-amine	129421-39-2	95%	0.5g	$476.0	2024-06-19
Enamine	EN300-246454-1.0g	2H,3H-[1,4]dioxino[2,3-b]pyridin-6-amine	129421-39-2	95%	1.0g	$610.0	2024-06-19
Enamine	EN300-246454-2.5g	2H,3H-[1,4]dioxino[2,3-b]pyridin-6-amine	129421-39-2	95%	2.5g	$1371.0	2024-06-19
Enamine	EN300-246454-5.0g	2H,3H-[1,4]dioxino[2,3-b]pyridin-6-amine	129421-39-2	95%	5.0g	$2639.0	2024-06-19
Enamine	EN300-246454-10.0g	2H,3H-[1,4]dioxino[2,3-b]pyridin-6-amine	129421-39-2	95%	10.0g	$3887.0	2024-06-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU1339-1G	2,3-dihydro-[1,4]dioxino[2,3-b]pyridin-6-amine	129421-39-2	95%	1g	￥ 6,930.00	2023-03-31